Cas no 306935-78-4 (2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-)

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- structure

306935-78-4 structure

Product Name:2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-

CAS No:306935-78-4

MF:C₈H₈N₂O₄

MW:196.160121917725

MDL:MFCD00175047

CID:300146

PubChem ID:5396335

Update Time:2025-09-20

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-
- 4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobut-2-enoic acid
- 4-[(5-METHYLISOXAZOL-3-YL)AMINO]-4-OXOBUT-2-ENOIC ACID
- AC1LE9PA
- AG-F-01378
- b-(5-Methyl-3-isoxazolylamino)acrylicacid
- CTK4G5663
- KB-188508
- Maybridge3_005687
- AKOS002682191
- MFCD00175047
- IDI1_017074
- TS-00306
- HMS1447C11
- 4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoicacid
- 306935-78-4
- (E)-4-(5-methylisoxazol-3-ylamino)-4-oxobut-2-enoic acid
- (2E)-3-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]prop-2-enoic acid
- 4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid
- (E)-4-[(5-methyl-1,2-oxazol-3-yl)amino]-4-oxobut-2-enoic acid
- MDL： MFCD00175047
- Inchi： 1S/C8H8N2O4/c1-5-4-6(10-14-5)9-7(11)2-3-8(12)13/h2-4H,1H3,(H,12,13)(H,9,10,11)/b3-2+
- InChI Key： FHXUOFGJMIEOBX-NSCUHMNNSA-N
- SMILES： O1C(C)=CC(=N1)NC(/C=C/C(=O)O)=O

Computed Properties

Exact Mass: 196.04800
Monoisotopic Mass: 196.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0
Topological Polar Surface Area: 92.4Å²

Experimental Properties

Density: 1.441
Melting Point: 165 °C
Boiling Point: 498°Cat760mmHg
Flash Point: 255°C
Refractive Index: 1.601
PSA: 92.43000
LogP: 0.63530

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1808448-1g	4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid	306935-78-4	97%	1g	￥11178.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1808448-5g	4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid	306935-78-4	97%	5g	￥23457.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1808448-10g	4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid	306935-78-4	97%	10g	￥29488.00	2024-08-02
Ambeed	A701581-1g	4-((5-Methylisoxazol-3-yl)amino)-4-oxobut-2-enoic acid	306935-78-4	97%	1g	$29.0	2024-04-20
abcr	AB226761-1 g	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	1g	€96.00	2023-06-22
abcr	AB226761-250 mg	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	250mg	€77.60	2023-06-22
abcr	AB226761-500 mg	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	500mg	€86.80	2023-06-22
abcr	AB226761-5 g	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	5g	€178.80	2023-06-22
abcr	AB226761-10 g	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	10g	€270.80	2023-06-22
abcr	AB226761-250mg	4-[(5-Methylisoxazol-3-yl)amino]-4-oxobut-2-enoic acid, 95%; .	306935-78-4	95%	250mg	€82.30	2025-02-16

2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo- Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:306935-78-4)2-Butenoic acid,4-[(5-methyl-3-isoxazolyl)amino]-4-oxo-

Order Number:A1150086

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:12

Price ($):162.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

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